Cas no 1803833-74-0 (2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole)
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole
-
- Inchi: 1S/C10H6N2O4/c11-4-5-1-2-7-6(3-5)12-9(16-7)8(13)10(14)15/h1-3,8,13H,(H,14,15)
- InChI Key: FDSTZAVSCPWXOO-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)O)O)=NC2C=C(C#N)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 337
- XLogP3: 0.4
- Topological Polar Surface Area: 107
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003123-250mg |
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole |
1803833-74-0 | 98% | 250mg |
$5,032.49 | 2022-04-02 | |
| Alichem | A081003123-500mg |
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole |
1803833-74-0 | 98% | 500mg |
$7,103.16 | 2022-04-02 | |
| Alichem | A081003123-1g |
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole |
1803833-74-0 | 98% | 1g |
$13,498.67 | 2022-04-02 |
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole
Introduction to 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole (CAS No. 1803833-74-0)
2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole, identified by its CAS number 1803833-74-0, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a scaffold widely recognized for its diverse biological activities and pharmacological potential. The presence of both carboxy and hydroxymethyl functional groups, coupled with a cyano substituent at the 5-position, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.
The benzo[d]oxazole core is a privileged structure in drug discovery, exhibiting a broad spectrum of biological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer activities. The specific arrangement of substituents in 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole may contribute to its interaction with biological targets in novel ways, potentially leading to the development of new therapeutic agents. The carboxy group, for instance, can participate in hydrogen bonding interactions, while the hydroxymethyl group may facilitate solubility and binding affinity. The cyano group introduces a polar electron-withdrawing effect, which can modulate the electronic properties of the molecule and influence its reactivity.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related proteins. 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole has been explored as a potential lead compound in several pharmacological contexts. For instance, studies have suggested that benzo[d]oxazole derivatives can interact with enzymes involved in metabolic pathways relevant to cancer progression. The structural features of this compound may enable it to disrupt key signaling pathways by binding to enzymes such as kinases or transcription factors. Additionally, the compound's ability to cross cell membranes may enhance its bioavailability, making it an attractive candidate for oral administration.
One of the most compelling aspects of 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how specific functional groups influence biological activity. This approach is particularly valuable in drug discovery, where understanding the relationship between molecular structure and pharmacological effect is crucial. The carboxy and hydroxymethyl groups provide multiple sites for chemical modification, allowing for the exploration of diverse chemical space. Such modifications can be tailored to optimize potency, selectivity, and pharmacokinetic properties.
The cyano group in 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole also plays a critical role in determining its chemical behavior. The cyano functionality is known to participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions can be leveraged to enhance binding affinity and specificity. Moreover, the cyano group can undergo chemical transformations under specific conditions, such as hydrolysis or reduction, which may open up avenues for further derivatization and optimization.
Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole. Molecular docking simulations and virtual screening techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These computational methods can accelerate the drug discovery process by identifying promising candidates before experimental validation is required. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's mechanism of action and optimize its pharmacological properties.
In addition to its potential as an inhibitor or modulator of biological pathways, 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole has also been explored for its ability to induce apoptosis in cancer cells. Apoptosis is a critical cellular process that helps maintain tissue homeostasis by eliminating damaged or unwanted cells. Compounds that can selectively induce apoptosis in cancer cells without harming healthy cells are highly sought after in oncology research. Preliminary studies suggest that 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole may exert its effects by activating pro-apoptotic signaling pathways or inhibiting anti-apoptotic proteins.
The synthesis of 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole presents an interesting challenge due to its complex structural features. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes using innovative techniques such as transition metal catalysis or enzymatic reactions. These approaches not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.
The pharmacokinetic properties of 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole are another critical aspect that needs to be evaluated during drug development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully assessed to determine whether the compound has the potential to become a viable therapeutic agent. In vitro and in vivo studies are typically conducted to evaluate these parameters comprehensively. Understanding how the body processes the compound can help identify potential side effects and optimize dosing regimens.
The growing interest in natural product-inspired drug discovery has also influenced research on compounds like 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole. Natural products often contain complex structures that exhibit remarkable biological activities due to their intricate arrangements of functional groups. By studying natural product analogs derived from benzo[d]oxazole scaffolds, researchers can gain insights into how structural features contribute to biological function. This approach has led to the identification of several lead compounds with therapeutic potential.
Future directions for research on 2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole include exploring its interactions with additional biological targets beyond those already studied. By expanding the scope of investigations, researchers can uncover new mechanisms of action and identify novel therapeutic applications. Additionally, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential for translating laboratory findings into clinical applications.
In conclusion,2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole (CAS No. 1803833-74-0) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation across various therapeutic areas. As research continues to uncover new applications for this molecule,2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole is poised to play an important role in shaping future advancements in medicinal chemistry.
1803833-74-0 (2-(Carboxy(hydroxy)methyl)-5-cyanobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)